Cas no 67193-32-2 (1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER)

1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER structure
67193-32-2 structure
Product Name:1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER
CAS No:67193-32-2
MF:C10H8I2O4
MW:445.977067947388
CID:3179551
PubChem ID:15567388
Update Time:2025-04-21

1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER
    • 67193-32-2
    • SCHEMBL15903170
    • dimethyl 4,5-diiodophthalate
    • DTXSID201334181
    • Inchi: 1S/C10H8I2O4/c1-15-9(13)5-3-7(11)8(12)4-6(5)10(14)16-2/h3-4H,1-2H3
    • InChI Key: LMNYVVMUKRAXLO-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(C(=O)OC)=C(C(=O)OC)C=1)I

Computed Properties

  • Exact Mass: 445.85120g/mol
  • Monoisotopic Mass: 445.85120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6Ų
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